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Compound of Interest

Compound Name: N,N-Dioctyl-Formamide

CAS No.: 6280-57-5

Cat. No.: B1596055

Get Quote

Executive Summary
This technical guide analyzes N,N-Dioctylformamide (DOF), a specialized "designer solvent"

belonging to the class of N,N-dialkylamides. Unlike its commodity cousin N,N-

Dimethylformamide (DMF), DOF is characterized by extreme lipophilicity and high radiolytic

stability. It is primarily engineered for the nuclear fuel cycle as an incinerable (CHON-based)

alternative to organophosphorus extractants (e.g., TBP).

Critical Notice: Due to the specialized nature of DOF, standard commercial Safety Data Sheets

(SDS) are often sparse. This guide synthesizes available data with "read-across" toxicology

from homologous dialkylamides to provide a robust safety and operational framework.

Part 1: Chemical Architecture & Physicochemical
Profile[1]
The utility of DOF lies in its amphiphilic structure.[1] It possesses a polar formamide "head"

capable of coordinating metal cations and two hydrophobic octyl "tails" that ensure solubility in

non-polar diluents (e.g., dodecane, kerosene).
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Figure 1: Functional Architecture of N,N-Dioctylformamide
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Physicochemical Data Table
Property

Value
(Experimental/Predicted*)

Operational Implication

CAS Number 4088-27-1 Unique Identifier

Formula
High Carbon/Oxygen ratio

ensures clean incineration.

Molecular Weight ~269.47 g/mol
Low volatility compared to

DMF.[1]

Boiling Point > 300°C (Predicted)

Requires high vacuum for

distillation; low inhalation risk

at RT.[1]

Density ~0.86 - 0.88 g/mL
Lighter than water; organic

phase floats in extraction.[1]

Solubility (Water) Negligible (< 10 mg/L)

Distinct aqueous/organic

phase separation (no

emulsions).

Flash Point > 140°C (Open Cup)
Class IIIB Combustible Liquid

(Low fire risk).[1]

*Note: Where specific experimental data for the dioctyl homolog is absent, values are

interpolated from N,N-dihexyl and N,N-didecyl analogs.
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Part 2: Risk Assessment & Toxicology (The "Read-
Across" Analysis)
As a Senior Scientist, I must highlight that while DOF is less volatile than DMF, its lipophilicity

presents a distinct permeation hazard.[1] We utilize "Read-Across" methodology from N,N-

Dimethylformamide (DMF) and N,N-Dibutylformamide to establish this safety profile.

Health Hazard Classification (GHS)
Reproductive Toxicity (Category 1B):H360D - May damage the unborn child.[1] (Inferred from

Formamide moiety).[1][2][3][4]

Skin Irritation (Category 2):H315 - Causes skin irritation.[1] The octyl chains act as

permeation enhancers, stripping natural oils.[1]

Eye Irritation (Category 2A):H319 - Causes serious eye irritation.

Aquatic Toxicity (Chronic 2):H411 - Toxic to aquatic life with long-lasting effects.[1] (Due to

low water solubility and high logP).[1]

Critical Exposure Pathways
Dermal Absorption (Primary Risk): Unlike water-soluble DMF which washes off, DOF binds

to the lipid bilayer of the skin.[1]

Protocol: Standard Nitrile gloves are insufficient for prolonged contact (Breakthrough < 15

mins).[1]

Requirement: Use Silver Shield (Laminate) or Thick Butyl gloves for handling neat

solutions.[1]

Aerosol Inhalation: While vapor pressure is low, high-speed mixing (e.g., centrifugal

contactors) creates aerosols.[1]

Requirement: All mixing must occur within a certified Fume Hood or Glovebox.[1]
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Part 3: Strategic Applications in Nuclear
Reprocessing
DOF is a "CHON" extractant (Carbon, Hydrogen, Oxygen, Nitrogen). Unlike Tributyl Phosphate

(TBP), DOF produces no phosphate residues upon incineration, significantly reducing the

volume of secondary radioactive waste.

Extraction Mechanism
DOF extracts actinides via a solvation mechanism at moderate acidity and an ion-pair

mechanism at high acidity.[1]

Figure 2: Actinide Extraction Mechanism via Solvation
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Part 4: Experimental Workflow
Protocol: Determination of Distribution Ratios ( ) for
Actinides
Objective: Quantify the extraction efficiency of DOF for U(VI) or Pu(IV) relative to nitric acid

concentration.

Reagents:

0.5 M DOF in n-dodecane (Pre-equilibrated).

Nitric Acid standards (0.1 M – 6.0 M).[1]

Actinide Tracer (

or

).

Step-by-Step Methodology:

Pre-equilibration (Crucial Step):

Contact the organic phase (DOF/dodecane) with neat nitric acid (same molarity as the

test) for 10 minutes.

Reasoning: Amides extract nitric acid.[1] Failure to pre-equilibrate results in acid depletion

during the metal extraction, skewing the final acidity data.[1]

Phase Contact:

Combine 1 mL Organic Phase + 1 mL Aqueous Phase (spiked with tracer) in a 2 mL

Eppendorf tube.

Agitate vigorously (Vortex) for 30 minutes at 25°C.

Safety Check: Ensure cap seal is tight to prevent aerosol release.[1]
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Separation:

Centrifuge at 3000 x g for 5 minutes to ensure total phase separation.

Visual Check: Look for "Third Phase Formation" (a heavy, organic-rich middle layer).[1] If

observed, the loading capacity has been exceeded.

Sampling & Analysis:

Aliquot 100 µL from both phases.

Analyze via Liquid Scintillation Counting (LSC) or Alpha Spectroscopy.[1]

Calculation:

Success Criteria: A

indicates successful extraction.[1]

Part 5: Emergency & Storage Protocols
Scenario Immediate Action Scientific Rationale

Skin Contact

Do NOT use water

immediately. Blot with dry

absorbent pads first, then

wash with soap/water.[1]

Water may spread the

hydrophobic solvent over a

larger skin area before

emulsifying.[1]

Spill (Lab)

Absorb with vermiculite or

sand.[1] Do not use sawdust.

[1]

Sawdust + Oxidizers (Nitric

Acid often present) = Fire

Hazard.[1]

Fire
Use Dry Chemical,

, or Alcohol-resistant foam.[1]

Water jet will scatter the

burning liquid (lower density).

[1]

Storage
Store under Nitrogen blanket

in amber glass.

Amides can hydrolyze to

amines/carboxylic acids upon

prolonged exposure to

moisture/light.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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